1-([1,1'-Biphenyl]-4-yl)pentan-1-one

• IUPAC Name: 1-(4-phenylphenyl)pentan-1-one
• InChI: InChI=1S/C17H18O/c1-2-3-9-17(18)16-12-10-15(11-13-16)14-7-5-4-6-8-14/h4-8,10-13H,2-3,9H2,1H3
• InChI Key: JXQDHVJDFYUJOK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)C1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C17H18O
• DSSTOX Substance ID: DTXSID6068434
• Molecular Weight: 238.32 g/mol
• CAS No.: 42916-73-4

Description

1-([1,1’-Biphenyl]-4-yl)pentan-1-one is an organic compound with the molecular formula C17H18O It is a member of the ketone family, characterized by the presence of a carbonyl group (C=O) bonded to a biphenyl structure and a pentyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-([1,1’-Biphenyl]-4-yl)pentan-1-one can be synthesized through several methods. One common approach involves the Friedel-Crafts acylation of biphenyl with pentanoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction typically proceeds under anhydrous conditions and requires careful control of temperature and reaction time to achieve high yields.

Industrial Production Methods: In an industrial setting, the production of 1-([1,1’-Biphenyl]-4-yl)pentan-1-one may involve large-scale Friedel-Crafts acylation processes. The use of continuous flow reactors and advanced purification techniques ensures the efficient and cost-effective production of this compound. Additionally, alternative methods such as catalytic hydrogenation of biphenyl derivatives may be explored to optimize production efficiency.

Chemical Reactions Analysis

Types of Reactions: 1-([1,1’-Biphenyl]-4-yl)pentan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction of the carbonyl group can be achieved using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4), leading to the formation of alcohols.

Substitution: The biphenyl moiety allows for electrophilic aromatic substitution reactions, where substituents like halogens or nitro groups can be introduced using appropriate reagents.

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, and other strong oxidizing agents.

Reduction: NaBH4, LiAlH4, and catalytic hydrogenation.

Substitution: Halogens (e.g., Br2, Cl2), nitrating agents (e.g., HNO3/H2SO4).

Major Products:

Oxidation: Carboxylic acids, quinones.

Reduction: Alcohols.

Substitution: Halogenated biphenyls, nitro biphenyls.

Scientific Research Applications

1-([1,1’-Biphenyl]-4-yl)pentan-1-one has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the preparation of complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery and development, particularly for its potential therapeutic effects.

Industry: Utilized in the production of specialty chemicals, polymers, and advanced materials.

Mechanism of Action

The mechanism of action of 1-([1,1’-Biphenyl]-4-yl)pentan-1-one involves its interaction with specific molecular targets and pathways. The carbonyl group can form hydrogen bonds and other interactions with biological macromolecules, influencing their function. Additionally, the biphenyl structure may interact with hydrophobic pockets in proteins, affecting their activity. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

1-Phenyl-1-pentanone: Similar structure but lacks the biphenyl moiety.

Biphenyl: Lacks the carbonyl and pentyl groups.

Valerophenone: Similar structure but with a single phenyl ring.

Uniqueness: 1-([1,1’-Biphenyl]-4-yl)pentan-1-one is unique due to the combination of the biphenyl structure and the pentanone moiety. This combination imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry.

Synthesis routes and methods

Procedure details

560 Gram of granular anhydrous aluminum chloride and 1 l of nitrobenzene were introduced into a 5 l three neck flask, and stirred under water-cooling to give a solution. A solution of 600 g of diphenyl and 482.5 g of n-valeric acid chloride dissolved in 1 l of nitrobenzene (prepared in advance) was dropwise added into said three neck flask over 2 hours. After the addition, the resulting mixture was stirred for one hour as it was. Thereafter it was stirred at 40°-45° C for 2 hours, cooled to room temperature, poured cautiously into a mixed solution of 1.3 l of conc. hydrochloric acid and 1.5 l of water for decomposing the catalyst, and cooled to 20° C. Precipitated crystal was separated by filtration. Nitrobenzene was distilled off from nitrobenzene layer by distillation under a reduced pressure to give an additional crystal. Both the crystals were recrystallized from ethanol to give 881 g of crystal of 4-n-pentanoylbiphenyl (m.p. 79°-79.5° C) (yield: 95% based on biphenyl).